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Compound of Interest

Compound Name: (R)-1-Boc-2-piperidineacetic acid

Cat. No.: B558508

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Boc-2-piperidineacetic acid is a chiral heterocyclic compound extensively utilized as a
versatile building block in medicinal and synthetic chemistry. Its unique structure, featuring a
piperidine ring, a carboxylic acid moiety, and a tert-butyloxycarbonyl (Boc) protecting group,
makes it a valuable intermediate for the synthesis of complex molecules, particularly in the
development of novel therapeutics. The Boc group enhances stability and allows for controlled
reactivity, while the chiral center is crucial for creating enantiomerically pure pharmaceuticals,
which is often critical for efficacy and safety.[1][2]

This guide provides a comprehensive overview of its properties, applications, and relevant
experimental methodologies.

Core Properties and Specifications

The physicochemical properties of (R)-1-Boc-2-piperidineacetic acid are summarized below.
This data is essential for its handling, storage, and application in various chemical reactions.
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Property Value Reference(s)
CAS Number 351410-32-7 [1]
Molecular Formula C12H21NOa [1]
Molecular Weight 243.3 g/mol [1]
Appearance White solid [1]
Melting Point 93-97 °C [1]
Purity = 99% (by NMR) [1]
Storage Conditions Store at<-4 °C [1]
Synonyms (R?(—j(l—Boc—piperidin—2-y|)acetic 0]
aci

Applications in Research and Development

(R)-1-Boc-2-piperidineacetic acid serves as a key intermediate in several areas of chemical
and pharmaceutical research:

e Medicinal Chemistry: It is a fundamental component in the design and synthesis of novel
therapeutic agents. The piperidine scaffold is a common motif in drugs targeting the central
nervous system, and this compound is specifically used in the development of new
analgesics and anti-inflammatory agents.[1][3]

» Synthetic Chemistry: As a chiral building block, it is employed in the synthesis of complex
piperidine-based pharmaceuticals, helping to streamline drug discovery processes.[1][4]

» Biotechnology and Peptide Synthesis: The compound is utilized in the modification of
peptides and proteins. Its carboxylic acid handle allows for coupling to amines in peptide
chains, while the piperidine ring introduces conformational constraints and other desirable
properties to the resulting biopharmaceuticals.[1][3]

Logical Workflow for Drug Discovery
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The following diagram illustrates the role of (R)-1-Boc-2-piperidineacetic acid as a starting
material in a typical drug discovery and development workflow.
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Caption: Workflow of (R)-1-Boc-2-piperidineacetic acid in drug discovery.

Experimental Protocols

While specific protocols for the synthesis of (R)-1-Boc-2-piperidineacetic acid are proprietary
or vary, the following sections detail common, representative experimental procedures for
reactions involving similar Boc-protected piperidine derivatives. These methods are
foundational for professionals working with this class of compounds.

Protocol 1: Amide Bond Formation (Peptide Coupling)

This protocol describes a general method for coupling the carboxylic acid of (R)-1-Boc-2-
piperidineacetic acid with a primary or secondary amine, a fundamental step in many
synthetic pathways.

Materials:
e (R)-1-Boc-2-piperidineacetic acid (1.0 eq)
e Amine substrate (1.1 eq)

o HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) (1.2 eq)

o DIPEA (N,N-Diisopropylethylamine) (3.0 eq)
e Anhydrous Dimethylformamide (DMF)
Methodology:

o Dissolve (R)-1-Boc-2-piperidineacetic acid in anhydrous DMF in a round-bottom flask
under an inert atmosphere (e.g., Argon).

e Add the amine substrate to the solution.

o Add DIPEA to the reaction mixture, followed by the solid HATU coupling reagent.
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 Stir the reaction mixture at room temperature for 4-12 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

e Upon completion, quench the reaction with water and extract the product with a suitable
organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers sequentially with 5% aqueous citric acid, saturated
agueous sodium bicarbonate, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by silica gel column chromatography.

Protocol 2: Boc Group Deprotection

This protocol details the standard procedure for removing the Boc protecting group to liberate
the secondary amine on the piperidine ring, which can then be used in subsequent reactions.

Materials:

Boc-protected piperidine derivative

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Triisopropylsilane (TIS) (optional, as a scavenger)

Methodology:

» Dissolve the Boc-protected compound in DCM.

» Prepare a deprotection cocktail. A common mixture is 95% TFA, 2.5% water, and 2.5% TIS.

» Add the deprotection cocktail to the solution of the starting material at room temperature.
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e Stir the mixture for 30 minutes to 2 hours. Monitor the deprotection by TLC or LC-MS.
e Once the reaction is complete, remove the TFA and DCM under reduced pressure.

e The resulting residue is often the TFA salt of the deprotected amine. It can be used directly in
the next step or neutralized by dissolving it in a suitable solvent and washing with a mild
base like saturated sodium bicarbonate solution.

The following diagram illustrates the general workflow for a deprotection and subsequent
functionalization reaction.
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Caption: General workflow for Boc deprotection and subsequent reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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